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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Technical Comparison Guide: 2-(2-Chlorophenoxy)-N-ethylethanamine vs. Therapeutic

Standards

Executive Summary & Compound Profile
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4), herein referred to as CPEA-

Et, is a secondary amine scaffold belonging to the 2-halo-phenoxyalkylamine class. While

frequently utilized as a high-value intermediate in the synthesis of complex heterocycles (e.g.,

thienopyrimidine anthelmintics and carbazole-based beta-blockers), its structural

pharmacophore exhibits significant overlap with Class IB antiarrhythmics and Monoamine

Transporter (MAT) inhibitors.

This guide serves as a technical roadmap for researchers to benchmark CPEA-Et against

established therapeutic agents. Based on Structure-Activity Relationship (SAR) analysis,

CPEA-Et acts as a lipophilic cationic probe capable of modulating voltage-gated sodium

channels (Nav) and norepinephrine transporters (NET).
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Physicochemical Profile:

Property Value (Predicted) Relevance

Formula C₁₀H₁₄ClNO
Core scaffold for phenoxy-
amine drugs.

MW 199.68 g/mol
Fragment-like; high ligand

efficiency potential.

LogP ~2.6 – 2.9
Optimal for CNS penetration

and membrane partitioning.

pKa ~9.2 (Secondary Amine)
Predominantly ionized at

physiological pH (7.4).

| H-Bond Donors | 1 (NH) | Critical for anchoring in receptor binding pockets. |

Therapeutic Positioning & Benchmarking
Candidates
To objectively evaluate CPEA-Et, it must be benchmarked against agents sharing the Aryloxy-

Alkyl-Amine motif. The 2-chloro substitution on the phenyl ring mimics the steric and electronic

properties of the 2-methyl or 2-trifluoromethyl groups found in standard therapeutics.

Primary Comparator: Mexiletine (Class IB
Antiarrhythmic/Analgesic)

Structural Homology: High. Mexiletine is a phenoxy-amine (1-(2,6-dimethylphenoxy)-2-

propanamine). CPEA-Et replaces the 2,6-dimethyl pattern with a 2-chloro group and extends

the N-substituent to an ethyl.

Target: Voltage-gated Sodium Channels (Nav1.5, Nav1.7).

Hypothesis: CPEA-Et functions as a state-dependent sodium channel blocker. The N-ethyl

group may enhance tonic block compared to the primary amine of Mexiletine.
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Secondary Comparator: Atomoxetine (NET Inhibitor)[1]
Structural Homology: Moderate. Atomoxetine contains a 2-methylphenoxy ring linked to a

secondary amine via a propyl chain.

Target: Norepinephrine Transporter (NET).[1]

Hypothesis: The 2-chlorophenoxy moiety is a known bioisostere for 2-methylphenoxy. CPEA-

Et may exhibit NET affinity, though the shorter ethyl linker (vs. propyl in Atomoxetine)

typically reduces potency for transporters.

Mechanism of Action (MOA)
The pharmacological activity of CPEA-Et is driven by the Modulated Receptor Hypothesis. As a

lipophilic amine, it partitions into the cell membrane and accesses the binding site within the ion

channel pore or transporter pocket from the intracellular side.

Diagram 1: State-Dependent Sodium Channel Blockade
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Caption: Schematic of State-Dependent Blockade. CPEA-Et preferentially binds to the

Inactivated State, stabilizing the channel and preventing repetitive firing

(antiarrhythmic/analgesic effect).

Comparative Analysis: CPEA-Et vs. Standards
The following table synthesizes predicted performance metrics based on the 2-chlorophenoxy

SAR profile.

Feature
CPEA-Et

(Candidate)

Mexiletine

(Standard)

Atomoxetine

(Standard)

Core Structure
2-Cl-Phenoxy-Ethyl-

Amine

2,6-Me-Phenoxy-

Propyl-Amine

2-Me-Phenoxy-Propyl-

Amine

Primary Target Nav1.x / NET (Dual)
Nav1.5 (Heart),

Nav1.7 (Pain)
NET (CNS)

Lipophilicity (LogP) 2.8 (High CNS entry) 2.1 3.6

Metabolic Stability
High (Cl blocks ring

oxidation)

Moderate (CYP2D6

substrate)

Moderate (CYP2D6

substrate)

Binding Mode Pore Occlusion (Nav) Pore Occlusion Transporter Allosteric

Predicted Potency
µM range (Nav), High

nM (NET)
10-50 µM (Nav) < 10 nM (NET)

Key Insight: The 2-chloro substituent on CPEA-Et provides superior metabolic stability

compared to the methyl groups of Mexiletine, potentially extending half-life. However, the

shorter ethyl chain (2 carbons) compared to Atomoxetine (3 carbons) suggests CPEA-Et will be

less potent as a reuptake inhibitor but more potent as a sodium channel blocker due to steric fit

in the Nav pore.

Experimental Protocols (Self-Validating)
To validate the benchmarking claims, the following protocols must be executed. These

workflows are designed to be self-validating by including positive controls (the standards).
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Protocol A: Automated Patch-Clamp (Nav1.7 Inhibition)
Objective: Determine the IC50 of CPEA-Et for voltage-gated sodium channels compared to

Mexiletine.

Cell Line: HEK293 stably expressing hNav1.7.

Preparation: Dissolve CPEA-Et and Mexiletine (Control) in DMSO (stock 10 mM). Dilute in

extracellular buffer to 0.1, 1, 10, 100, 1000 µM.

Voltage Protocol (State-Dependence):

Resting Block: Hold at -120 mV. Pulse to 0 mV (10 ms) at 0.1 Hz.

Inactivated Block: Hold at -70 mV (induces ~50% inactivation). Pulse to 0 mV.

Measurement: Record peak current amplitude.

Validation Criteria: Mexiletine must show an IC50 shift of >5-fold between Resting and

Inactivated protocols (State-dependence). If CPEA-Et shows a similar shift, it confirms the

mechanism.

Protocol B: Competitive Radioligand Binding (NET)
Objective: Assess affinity (Ki) for the Norepinephrine Transporter.[2]

Source: Rat brain cortical membranes or hNET-transfected CHO cells.

Radioligand: [³H]-Nisoxetine (1 nM).

Competitors: CPEA-Et (10⁻⁹ to 10⁻⁴ M) vs. Atomoxetine (Positive Control).

Incubation: 60 min at 4°C (to prevent uptake, measuring only binding).

Termination: Rapid filtration over GF/B filters pre-soaked in 0.5% PEI.

Analysis: Plot % Specific Binding vs. Log[Drug]. Calculate Ki using the Cheng-Prusoff

equation.
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Equation:

Diagram 2: Benchmarking Workflow
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Caption: Screening cascade to categorize CPEA-Et activity. The bifurcation at "Hit Criteria"

determines whether the compound is pursued as an analgesic (Nav) or antidepressant (NET).

Conclusion
2-(2-Chlorophenoxy)-N-ethylethanamine represents a versatile lipophilic scaffold. While

currently positioned as a chemical intermediate, its structural features strongly predict biological

activity comparable to Class IB antiarrhythmics.

Recommendation: Researchers should prioritize Nav1.7 and Nav1.5 electrophysiology

assays. The N-ethyl substitution likely confers superior bioavailability compared to the

primary amine analogs.

Caution: Due to the phenoxy-alkyl-amine motif, off-target activity at 5-HT2 receptors and

Alpha-1 adrenergic receptors is likely and should be screened to assess selectivity.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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